Hydroperoxyeicosatetraenoic acids (HPETEs) are a class of lipid mediators derived from the oxidation of arachidonic acid, playing critical roles in various physiological and pathological processes. These compounds are primary intermediates in the production of other bioactive oxylipins, such as 5-LOX products like leukotrienes and hydroxyeicosatetraenoic acids (HETEs). HPETEs are essential for cellular signaling pathways, including inflammation, immune response modulation, and the regulation of cell growth. Their presence in biological systems indicates oxidative stress conditions, making them valuable markers for assessing tissue damage or infection. Due to their role in inflammatory processes, HPETEs have gained significant interest as potential therapeutic targets for treating diseases such as asthma, cardiovascular disorders, and certain types of cancer.